2-(4-Ethoxyphenyl)-1-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(4-ethoxyphenyl)-1-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H19N3O3S/c1-2-24-16-5-3-13(4-6-16)9-17(23)22-10-15(11-22)19-20-18(21-25-19)14-7-8-26-12-14/h3-8,12,15H,2,9-11H2,1H3
• InChI Key: NFUCDAXXYKHRFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CC(C2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

2-(4-Ethoxyphenyl)-1-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H19N3O3S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds containing elements such as thiophene, oxadiazole, and azetidinone are frequently explored for their biological activities. For instance, Wardkhan et al. (2008) investigated the synthesis of thiazoles and their fused derivatives, highlighting antimicrobial activities against bacterial and fungal isolates. Similarly, Mahmoud et al. (2021) focused on the synthesis of thiazolyl(hydrazonoethyl)thiazoles, evaluating their potential as anti-breast cancer agents. These studies indicate a broader interest in synthesizing and testing compounds with similar structures for antimicrobial and anticancer properties (Wardkhan et al., 2008); (Mahmoud et al., 2021).

Antimicrobial and Antioxidant Properties

The presence of oxadiazole and azetidinone moieties in compounds has been linked to significant biological activities, including antimicrobial and antioxidant effects. Research by Verma et al. (2019) on Schiff base indolyl-1,3,4-oxadiazole derivatives demonstrated notable antibacterial, antifungal, antituberculosis, and anticancer activities, suggesting potential pharmaceutical applications for compounds with these structures (Verma et al., 2019).

Material Science and Electronics

Compounds featuring oxadiazole have also been explored for their material science applications, particularly in the field of electronics. Liu et al. (2015) synthesized a novel electron-transporting material with oxadiazole moieties for use in organic light-emitting diodes (OLEDs), highlighting the versatility of such compounds beyond biological activities (Liu et al., 2015).